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Compound of Interest

Compound Name: 4-Hydroxy-6-methoxynicotinic acid

Cat. No.: B14166514

Get Quote

Technical Application Note: 4-Hydroxy-6-
methoxynicotinic Acid
Primary CAS: 1060806-82-7 Synonyms: 6-Methoxy-4-oxo-1,4-dihydropyridine-3-carboxylic

acid; 4-Hydroxy-6-methoxy-3-pyridinecarboxylic acid Molecular Formula: C₇H₇NO₄ Molecular

Weight: 169.13 g/mol

Executive Summary
4-Hydroxy-6-methoxynicotinic acid is a critical pyridine scaffold used in the synthesis of

next-generation kinase inhibitors and G-protein coupled receptor (GPCR) antagonists (e.g.,

Mrgprx2 antagonists). Its structural uniqueness lies in the orthogonal reactivity of its three

functional handles: the C3-carboxylic acid (for amide coupling), the C4-hydroxyl/oxo group (for

electrophilic activation), and the C6-methoxy group (providing electronic tuning or a site for

late-stage diversification).

This guide details the protocols for utilizing this intermediate to construct pharmacologically

active 4,6-disubstituted nicotinamides. It focuses on overcoming the solubility challenges
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inherent to hydroxypyridines and maximizing regioselectivity during nucleophilic aromatic

substitution (SNAr).

Chemical Profile & Reactivity Logic
Tautomeric Equilibrium
Researchers must recognize that CAS 1060806-82-7 exists primarily as the pyridone tautomer

in the solid state and in polar protic solvents. This impacts reactivity:[1]

Nucleophilicity: The nitrogen is protonated/non-nucleophilic in the pyridone form.

Electrophilicity: The C4 carbonyl is the primary site for activation by phosphorylating agents

(e.g., POCl₃).

Reactivity Map
The molecule offers three distinct vectors for chemical expansion:

Vector A (C4-Position): The hydroxyl group is converted to a chloride (using POCl₃) or

sulfonate. This creates a highly reactive electrophile for SNAr reactions with amines

(common in kinase inhibitor synthesis).

Vector B (C3-Carboxylic Acid): Standard amide coupling. Note: Self-coupling can occur if the

C4-hydroxyl is not protected or activated first.

Vector C (C6-Methoxy): Generally stable under mild conditions but can be demethylated to

the 2,4-dihydroxypyridine system using strong Lewis acids (e.g., BBr₃), offering a path to

modify solubility profiles.
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Figure 1: Orthogonal reactivity vectors for 4-Hydroxy-6-methoxynicotinic acid.

Detailed Experimental Protocols
Protocol A: Activation to 4-Chloro-6-methoxynicotinic
acid
This is the most critical step for pharmaceutical applications, converting the unreactive

"pyridone" into a reactive "chloropyridine" capable of SNAr chemistry.

Objective: Synthesize 4-chloro-6-methoxynicotinic acid (Intermediate for Mrgprx2 antagonists).

Materials:

4-Hydroxy-6-methoxynicotinic acid (1.0 eq)

Phosphorus oxychloride (POCl₃) (10.0 eq) - Reagent & Solvent

DMF (Catalytic, 2-3 drops)

Dichloromethane (DCM) (Extraction solvent)

Step-by-Step Methodology:

Setup: In a dry round-bottom flask equipped with a reflux condenser and a drying tube

(CaCl₂), charge 4-Hydroxy-6-methoxynicotinic acid (e.g., 5.0 g).

Reagent Addition: Carefully add POCl₃ (27 mL) at room temperature. The reaction is slightly

exothermic.[2] Add 3 drops of anhydrous DMF to catalyze the Vilsmeier-Haack type

activation.

Reaction: Heat the mixture to reflux (105°C) for 2–3 hours.

Checkpoint: The suspension should turn into a clear, yellowish solution, indicating the

consumption of the starting pyridone.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b14166514/docs?utm_src=pdf-body-img#using-4-hydroxy-6-methoxynicotinic-acid-as-a-pharmaceutical-intermediate
https://www.benchchem.com/product/b14166514/docs?utm_src=pdf-body#using-4-hydroxy-6-methoxynicotinic-acid-as-a-pharmaceutical-intermediate
https://www.benchchem.com/product/b14166514/docs?utm_src=pdf-body#using-4-hydroxy-6-methoxynicotinic-acid-as-a-pharmaceutical-intermediate
https://www.benchchem.com/product/b14166514/docs?utm_src=pdf-body#using-4-hydroxy-6-methoxynicotinic-acid-as-a-pharmaceutical-intermediate
https://orgsyn.org/demo.aspx?prep=CV4P0532
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14166514?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quenching (Critical):

Cool the reaction mixture to room temperature.

Remove excess POCl₃ under reduced pressure (rotary evaporator) to obtain a thick oil.

Safety: Pour the residue slowly onto crushed ice (200 g) with vigorous stirring. Maintain

temperature <10°C to prevent hydrolysis of the newly formed C-Cl bond (though the acid

chloride will hydrolyze to the carboxylic acid, which is desired here).

Isolation:

Adjust pH to ~3–4 using saturated Sodium Acetate or dilute NaOH (careful control is

needed to avoid hydrolyzing the C-Cl).

Extract with DCM (3 x 50 mL).

Dry combined organics over Na₂SO₄, filter, and concentrate.[3]

Yield: Expect 55–70% yield of a white to off-white solid.

Troubleshooting:

Black Tar Formation: Overheating or wet reagents. Ensure anhydrous conditions.

Incomplete Reaction: If solid remains after 3 hours, add more POCl₃ and continue reflux.

Protocol B: Regioselective SNAr (Kinase Inhibitor
Synthesis)
Once the 4-chloro derivative is generated, it serves as a substrate for attaching amines (e.g.,

aniline derivatives for kinase specificity).

Objective: Displacement of C4-Cl with an amine nucleophile (R-NH₂).

Materials:

4-Chloro-6-methoxynicotinic acid (1.0 eq)
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Amine (e.g., 3-chloro-4-fluoroaniline) (1.1 eq)

Base: Diisopropylethylamine (DIPEA) (2.5 eq)

Solvent: n-Butanol or DMA (Dimethylacetamide)

Step-by-Step Methodology:

Dissolution: Dissolve the 4-chloro intermediate in n-Butanol (0.5 M concentration).

Addition: Add the amine and DIPEA.

Heating: Heat to 100°C for 4–12 hours.

Mechanistic Insight: The carboxylic acid at C3 provides an "ortho-effect," potentially

hydrogen-bonding with the incoming amine, but the primary driver is the electron-deficient

pyridine ring activated by the chlorine.

Workup:

Cool to room temperature.[2][3]

If product precipitates: Filter and wash with cold ethanol.

If soluble: Dilute with water and adjust pH to 4 to precipitate the zwitterionic product.

Pharmaceutical Applications & Case Studies
Case Study 1: Mrgprx2 Antagonists
Recent patent literature (WO2024226914) highlights the use of 4-chloro-6-methoxynicotinic

acid as a key building block.

Role: The acid moiety is coupled to a piperazine core, while the 4-position (after chlorination)

is available for further substitution or remains as a chloro-substituent to modulate lipophilicity.

Significance: This pathway demonstrates the stability of the 6-methoxy group during harsh

chlorination conditions (POCl₃ reflux), validating its use as a robust protecting

group/pharmacophore.
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Case Study 2: Kinase Inhibitor Scaffolds (General)
The 4-amino-6-alkoxynicotinamide motif is prevalent in inhibitors of:

SYK (Spleen Tyrosine Kinase): The pyridine nitrogen and the amide NH often form a donor-

acceptor pair in the ATP binding pocket.

BTK (Bruton's Tyrosine Kinase): The 6-methoxy group helps fill the hydrophobic pocket

adjacent to the gatekeeper residue.

Analytical Quality Control
Test Method

Acceptance
Criteria

Notes

Identity ¹H-NMR (DMSO-d₆)

Confirms 6-OMe

singlet (~3.8 ppm) and

C2/C5 protons.

Pyridone NH often

broad/invisible >12

ppm.

Purity HPLC (C18 Column) >98.0% (Area %)
Gradient: 5-95% ACN

in Water (0.1% TFA).

Chlorine Content
Elemental Analysis /

MS

Presence of ³⁵Cl/³⁷Cl

pattern (3:1) in

Protocol A product.

Essential to verify

complete conversion

of OH to Cl.

Visualizing the Workflow:
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Step 1: Activation

Step 2: Functionalization

Start: 4-Hydroxy-6-methoxy-
nicotinic acid

Reagent: POCl3 + DMF (cat.)
Temp: 105°C (Reflux)

Intermediate:
4-Chloro-6-methoxynicotinic acid

Reagent: R-NH2 + DIPEA
Solvent: n-BuOH, 100°C

Product:
4-Amino-6-methoxynicotinic acid deriv.

Click to download full resolution via product page

Figure 2: Step-by-step synthetic workflow for converting the intermediate into a drug scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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